Cas no 647036-95-1 (Piperidine,4-[(2,5-dimethylphenyl)methoxy]-1-[[2-[4-fluoro-2-(trifluoromethyl)phenyl]-2-(formylhydroxyamino)ethyl]sulfonyl]-)

• Product Name: Piperidine,4-[(2,5-dimethylphenyl)methoxy]-1-[[2-[4-fluoro-2-(trifluoromethyl)phenyl]-2-(formylhydroxyamino)ethyl]sulfonyl]-
• CAS No: 647036-95-1
• MF: C₂₄H₂₈F₄N₂O₅S
• MW: 532.548139572144
• CID: 417680
• Update Time: 2024-01-29

Piperidine,4-[(2,5-dimethylphenyl)methoxy]-1-[[2-[4-fluoro-2-(trifluoromethyl)phenyl]-2-(formylhydroxyamino)ethyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-[(2,5-dimethylphenyl)methoxy]-1-[[2-[4-fluoro-2-(trifluoromethyl)phenyl]-2-(formylhydroxyamino)ethyl]sulfonyl]-
• Formamide, N-[2-[[4-[(2,5-dimethylphenyl)methoxy]-1-piperidinyl]sulfonyl]-1-[4-fluoro-2-(trifluoromethyl)phenyl]ethyl]-N-hydroxy-

• Inchi： 1S/C24H28F4N2O5S/c1-16-3-4-17(2)18(11-16)13-35-20-7-9-29(10-8-20)36(33,34)14-23(30(32)15-31)21-6-5-19(25)12-22(21)24(26,27)28/h3-6,11-12,15,20,23,32H,7-10,13-14H2,1-2H3
• InChI Key： MBKBHPLHXMKEOO-UHFFFAOYSA-N
• SMILES： C(N(C(C1=CC=C(F)C=C1C(F)(F)F)CS(N1CCC(OCC2=CC(C)=CC=C2C)CC1)(=O)=O)O)=O

Computed Properties

• Exact Mass: 532.16564

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 630.3±65.0 °C(Predicted)
• PSA: 87.15
• pka: 7.70±0.69(Predicted)